9-Ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione

• CAS No.: 63605-06-1
• Molecular Formula: C20H16O5
• Molecular Weight: 336.3 g/mol
• IUPAC Name: 9-ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione
• InChI: InChI=1S/C20H16O5/c1-2-9-6-7-10-12(8-9)19(24)15-16(17(10)22)20(25)14-11(18(15)23)4-3-5-13(14)21/h3-5,8,21-22,24H,2,6-7H2,1H3
• InChI Key: RJRPMQWSFUIHPT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(CC1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C(=CC=C4)O)O

Description

9-Ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione: is a complex organic compound known for its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione typically involves multi-step organic reactionsCommon reagents used in these steps include ethylating agents, oxidizing agents, and catalysts to facilitate the reactions under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes purification steps such as recrystallization and chromatography to isolate the desired product from reaction mixtures .

Chemical Reactions Analysis

Types of Reactions

9-Ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, altering its chemical properties.

Substitution: The hydroxyl groups can participate in substitution reactions, leading to the formation of ethers or esters.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of ethers or esters .

Scientific Research Applications

9-Ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione has several applications in scientific research, including:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 9-Ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione involves its interaction with molecular targets and pathways within biological systems. The compound’s hydroxyl groups and tetracene backbone play a crucial role in its reactivity and ability to interact with enzymes, receptors, and other biomolecules. These interactions can lead to various biological effects, including inhibition of specific enzymes or modulation of cellular pathways .

Comparison with Similar Compounds

Similar Compounds

• 9-Ethyl-4,6-dimethoxy-7,8-dihydrotetracene-5,12-dione
• 9-Ethyl-4,6,11-trihydroxy-5,7,8,12-tetrahydrotetracene-5,12-dione

Uniqueness

Compared to similar compounds, 9-Ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione is unique due to its specific arrangement of hydroxyl groups and the presence of an ethyl group.